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Introduction
AMG 193 is a first-in-class, orally bioavailable, and selective MTA-cooperative protein arginine

methyltransferase 5 (PRMT5) inhibitor.[1][2] It exhibits synthetic lethality in cancers with

methylthioadenosine phosphorylase (MTAP) gene deletion.[1][3] MTAP deletion, occurring in

approximately 10-15% of human cancers, leads to the accumulation of methylthioadenosine

(MTA).[2][4] AMG 193 preferentially binds to the PRMT5-MTA complex, leading to potent and

selective inhibition of PRMT5 enzymatic activity in MTAP-deleted cancer cells while sparing

normal tissues.[1][3] This targeted inhibition induces DNA damage, cell cycle arrest at the G2/M

phase, and aberrant mRNA splicing, ultimately resulting in tumor cell apoptosis and robust

antitumor activity in preclinical xenograft models.[1][5]

These application notes provide detailed protocols for the use of AMG 193 in various xenograft

mouse models, summarizing key dosage information and experimental procedures to guide

researchers in their preclinical studies.

Quantitative Data Summary
The following tables summarize the recommended dosages of AMG 193 for different xenograft

mouse models based on preclinical studies.

Table 1: AMG 193 Dosage in Cell Line-Derived Xenograft (CDX) Models[6]
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Cell Line Cancer Type Mouse Strain
AMG 193 Dosage
(mg/kg, Oral, QD)

HCT116 (MTAP-

deleted)
Colorectal Carcinoma

Athymic Nude or

SCID
3, 10, 30, 100

DOHH-2 B-cell Lymphoma SCID or NOD/SCID 10, 20, 30

BxPC-3
Pancreatic

Adenocarcinoma
Athymic Nude 10, 30, 100

LU99
Non-Small Cell Lung

Cancer
Athymic Nude 10, 25, 100

H838
Non-Small Cell Lung

Cancer
Athymic Nude 10, 25, 100

Table 2: Summary of Antitumor Activity of AMG 193 in Xenograft Models[7]

Xenograft Model Dosage (mg/kg, QD)
Tumor Growth Inhibition
(TGI)

BxPC-3 100 96%

U87MG 100 88%

Signaling Pathway
The following diagram illustrates the mechanism of action of AMG 193 in MTAP-deleted cancer

cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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